N-(3-fluoro-2-methylphenyl)-4-[2-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(3-fluoro-2-methylphenyl)-4-(2-piperidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H27FN6O/c1-16-17(22)6-5-7-18(16)24-21(29)28-14-12-26(13-15-28)19-8-9-23-20(25-19)27-10-3-2-4-11-27/h5-9H,2-4,10-15H2,1H3,(H,24,29)
• InChI Key: ACHAVPLLYRXPGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCCC4
• Molecular Formula: C21H27FN6O
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to N-(3-fluoro-2-methylphenyl)-4-[2-(1-piperidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide involves multi-step processes. For instance, chemoenzymatic synthesis approaches have been developed for similar compounds, highlighting the complexity and specificity required in synthesizing such molecules (Gil, Bosch, & Guerrero, 1997). These processes often require precise conditions for successful reactions, reflecting the compound's intricate molecular structure.

Molecular Structure Analysis

The molecular structure of compounds closely related to this compound has been determined through X-ray analysis, revealing detailed insights into their conformation and spatial arrangement. For example, studies on benzimidazole derivatives highlight the importance of the piperazine moiety and its conformation within the overall structure (Özbey, Kendi, Göker, & Tunçbilek, 1998). Such analyses are crucial for understanding the compound's reactivity and interactions.

Chemical Reactions and Properties

Compounds within this class undergo various chemical reactions, influenced by their functional groups and molecular structure. Research has shown that derivatives exhibit significant anti-angiogenic and DNA cleavage activities, suggesting the role of specific substituents in determining their chemical behavior and biological activity (Kambappa et al., 2017).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and stability, are influenced by their molecular structure and substitution patterns. While specific data on this compound is not directly available, studies on related molecules provide insights into how structural differences can affect physical characteristics, impacting their application in various fields.

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with biological targets, are central to the application of these compounds in medicinal chemistry. For instance, the presence of the piperazine and pyrimidinyl groups plays a critical role in binding affinity and selectivity towards biological receptors, influencing their potential therapeutic use (Banala et al., 2011).